N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H12Cl2N4O3S/c18-14-6-1-11(9-15(14)19)21-16(24)10-27-17-20-7-8-22(17)12-2-4-13(5-3-12)23(25)26/h1-9H,10H2,(H,21,24)
• InChI Key: SVTHFTAUKBOEEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CN=C2SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C17H12Cl2N4O3S
• Molecular Weight: 423.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the enzyme thioredoxin reductase, which is involved in redox signaling and antioxidant defense mechanisms in cells.

Mechanism of Action

N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide acts as a potent inhibitor of thioredoxin reductase, which is an enzyme that plays a critical role in maintaining the redox balance in cells. Thioredoxin reductase catalyzes the reduction of thioredoxin, a key regulator of redox signaling and antioxidant defense mechanisms. Inhibition of thioredoxin reductase by this compound leads to the accumulation of reactive oxygen species and oxidative stress, which can induce cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. It has also been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines and promoting the differentiation of regulatory T cells. In cardiovascular disease models, this compound has been shown to improve endothelial function and reduce oxidative stress. In neurodegenerative disease models, it has been shown to protect against neuronal damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide in lab experiments include its potent inhibitory activity against thioredoxin reductase, its ability to induce oxidative stress and cell death in cancer cells, and its potential therapeutic applications in various disease models. However, its limitations include its potential toxicity and the need for careful dosing and administration to avoid unwanted side effects.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide. One area of interest is the development of more potent and selective inhibitors of thioredoxin reductase for use as anticancer agents. Another area of interest is the study of the effects of thioredoxin reductase inhibition on other cellular processes, such as autophagy and DNA damage repair. Additionally, the potential therapeutic applications of this compound in cardiovascular and neurodegenerative diseases warrant further investigation.

Synthesis Methods

N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide can be synthesized by a multi-step process involving the reaction of 3,4-dichloroaniline with 2-bromo-1-(4-nitrophenyl)ethanone, followed by the reduction of the resulting intermediate with sodium borohydride and the reaction of the resulting alcohol with thioacetic acid. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide has been extensively used in scientific research as a tool to study the role of thioredoxin reductase in cellular processes. It has been shown to induce oxidative stress and inhibit cell growth in cancer cells, making it a potential anticancer agent. Additionally, it has been used to study the effects of thioredoxin reductase inhibition on the immune system, cardiovascular system, and neurodegenerative diseases.